A Technical Guide to the Physicochemical Properties of (2-Cyclopropylpyridin-4-yl)boronic acid
A Technical Guide to the Physicochemical Properties of (2-Cyclopropylpyridin-4-yl)boronic acid
This document provides a detailed overview of the core physicochemical properties of (2-Cyclopropylpyridin-4-yl)boronic acid, a key building block in modern medicinal chemistry. While specific experimental data for this compound are not extensively published, this guide outlines its fundamental characteristics based on the known chemistry of arylboronic acids and provides standardized protocols for their experimental determination.
Core Physicochemical Data
(2-Cyclopropylpyridin-4-yl)boronic acid is a bifunctional molecule containing a weakly acidic boronic acid group and a basic pyridine ring. Its properties are governed by the interplay of these groups. Boronic acids are Lewis acids that exist in equilibrium between a neutral, trigonal planar form and an anionic, tetrahedral boronate form in aqueous solutions.[1][2] This equilibrium is pH-dependent and crucial for its solubility, lipophilicity, and interaction with biological targets.[2]
The table below summarizes the key identifiers for this compound. Quantitative data, where not publicly available, should be determined experimentally using the protocols outlined in this guide.
| Property | Data | Source(s) |
| IUPAC Name | (2-Cyclopropylpyridin-4-yl)boronic acid | - |
| CAS Number | 1189546-00-6 | [3][4][5] |
| Molecular Formula | C₈H₁₀BNO₂ | [3] |
| Molecular Weight | 162.98 g/mol | [3] |
| Melting Point (°C) | Data not publicly available. | - |
| Aqueous pKa | Data not publicly available. Arylboronic acids typically have pKa values in the range of 4-10.[1] The presence of the pyridine ring will result in at least two pKa values (one for the pyridine nitrogen and one for the boronic acid). | - |
| Water Solubility | Data not publicly available. Solubility is expected to be pH-dependent due to the acidic and basic centers. Boronic acids often have low aqueous solubility.[6] | - |
| LogP (octanol/water) | Data not publicly available. | - |
Fundamental Equilibria and Visualizations
The behavior of boronic acids in aqueous media is defined by their pH-dependent equilibrium. Understanding this is critical for designing experiments, developing formulations, and predicting biological interactions.
The following diagram illustrates a standard workflow for determining the partition coefficient (LogP), a critical measure of lipophilicity.
Experimental Protocols
The following sections provide detailed methodologies for determining the core physicochemical properties of (2-Cyclopropylpyridin-4-yl)boronic acid.
The melting point provides an indication of purity; pure crystalline compounds typically exhibit a sharp melting range of 0.5-1.0°C.[7]
-
Principle: A small, finely powdered sample is heated slowly in a capillary tube, and the temperature range from the first sign of melting to complete liquefaction is observed.[7]
-
Apparatus:
-
Procedure:
-
Ensure the compound is dry and finely powdered by grinding it with a mortar and pestle.[7]
-
Pack the powdered sample into the sealed end of a capillary tube to a height of 1-2 mm by tapping the tube gently.[8][9]
-
Place the capillary tube in the heating block or attach it to the thermometer in a Thiele tube setup, ensuring the sample is level with the thermometer bulb.[7]
-
Heat the apparatus rapidly to about 15-20°C below the expected melting point, then reduce the heating rate to a slow and uniform 1-2°C per minute.[7]
-
Record the temperature (T1) at which the first drop of liquid appears.[9]
-
Record the temperature (T2) at which the entire sample has completely melted.[9]
-
The melting range is reported as T1 - T2. For high accuracy, the determination should be repeated at least twice with fresh samples.
-
This method measures the pH of a solution as a titrant of known concentration is added, allowing for the determination of the acid dissociation constant(s).[10][11]
-
Principle: A solution of the compound is titrated with a strong acid or base. The pH is monitored throughout the titration, and the resulting curve of pH versus volume of titrant is used to identify the inflection point(s), which correspond to the pKa value(s).[12][13]
-
Apparatus:
-
Calibrated pH meter with a combination pH electrode.[10]
-
Magnetic stirrer and stir bar.
-
Burette (manual or automated).
-
Titration vessel.
-
-
Procedure:
-
Calibrate the pH meter using at least three standard buffers (e.g., pH 4, 7, and 10).[10][12]
-
Prepare a solution of the compound (e.g., 1 mM) in water or a suitable co-solvent if solubility is low.[10][12]
-
To account for the two ionizable centers, perform two separate titrations:
-
Titration 1 (for boronic acid pKa): Titrate the sample solution with a standardized strong base (e.g., 0.1 M NaOH).
-
Titration 2 (for pyridine pKa): First, acidify the sample solution to a low pH (e.g., pH 2) with a strong acid (e.g., 0.1 M HCl), then titrate with the standardized strong base (0.1 M NaOH).[10][12]
-
-
Add the titrant in small, precise increments, allowing the pH reading to stabilize after each addition.[12]
-
Record the pH value after each addition of titrant.
-
Plot pH versus the volume of titrant added. The pKa is the pH at the half-equivalence point (the midpoint of the steepest part of the curve).
-
Perform the titration in triplicate to ensure reproducibility.[10]
-
This method determines the saturation mass concentration of a substance in water at a given temperature.[14][15]
-
Principle: An excess amount of the solid compound is agitated in water at a constant temperature for a sufficient period to reach equilibrium. The concentration of the compound in the aqueous solution is then determined after separating the undissolved solid.[16]
-
Apparatus:
-
Constant temperature water bath or shaker (e.g., 20 ± 0.5 °C).[16]
-
Flasks with stoppers.
-
Centrifuge and/or filtration system (e.g., syringe filters).
-
Analytical instrument for quantification (e.g., HPLC-UV, LC-MS).
-
-
Procedure:
-
Add an excess amount of the solid compound to a flask containing purified water. The excess should be clearly visible.
-
Place the flask in a constant temperature shaker bath and agitate. The time to reach equilibrium should be determined in a preliminary test (e.g., by sampling at 24, 48, and 72 hours) but is typically at least 24 hours.[16]
-
Once equilibrium is reached, allow the mixture to settle.
-
Separate the solid phase from the aqueous phase by centrifugation and/or filtration. Care must be taken to avoid altering the temperature or composition of the sample.
-
Quantify the concentration of the compound in the clear aqueous supernatant using a validated analytical method.
-
The result is expressed as mass per volume of solution (e.g., g/L or mg/mL) at the specified temperature.
-
The shake-flask method is the traditional and "gold standard" technique for the experimental determination of the n-octanol/water partition coefficient (LogP).[17][18]
-
Principle: The compound is dissolved in a two-phase system of n-octanol and water (or buffer). The system is shaken until equilibrium is achieved, and the concentration of the compound in each phase is measured. LogP is the base-10 logarithm of the ratio of these concentrations.[19]
-
Apparatus:
-
Separatory funnels or glass vials with screw caps.
-
Mechanical shaker.
-
Centrifuge.
-
Analytical instrument for quantification (e.g., HPLC-UV, LC-MS).
-
-
Procedure:
-
Pre-saturate the n-octanol with water and the water (or buffer, typically pH 7.4 for LogD) with n-octanol by shaking them together for 24 hours and allowing the phases to separate.[18]
-
Prepare a stock solution of the compound in the pre-saturated n-octanol.
-
Add a precise volume of the stock solution to a precise volume of the pre-saturated aqueous phase in a flask. The volume ratio should be adjusted based on the expected LogP.
-
Shake the flask for a sufficient time to reach equilibrium (e.g., 1-24 hours).[19]
-
Centrifuge the mixture to ensure a clean separation of the two phases.[17]
-
Carefully withdraw an aliquot from each phase for analysis.
-
Determine the concentration of the compound in the n-octanol phase (C_oct) and the aqueous phase (C_aq) using a suitable analytical method.
-
Calculate the partition coefficient: P = C_oct / C_aq.
-
The final value is reported as LogP = log₁₀(P). The experiment should be run in triplicate.[20]
-
References
- 1. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
- 2. mdpi.com [mdpi.com]
- 3. scbt.com [scbt.com]
- 4. arctomsci.com [arctomsci.com]
- 5. (2-Cyclopropylpyridin-4-yl)boronic acid - CAS:1189546-00-6 - Sunway Pharm Ltd [3wpharm.com]
- 6. DSpace [kuscholarworks.ku.edu]
- 7. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
- 8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
- 9. byjus.com [byjus.com]
- 10. creative-bioarray.com [creative-bioarray.com]
- 11. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
- 12. dergipark.org.tr [dergipark.org.tr]
- 13. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
- 14. oecd.org [oecd.org]
- 15. oecd.org [oecd.org]
- 16. laboratuar.com [laboratuar.com]
- 17. encyclopedia.pub [encyclopedia.pub]
- 18. LogP / LogD shake-flask method [protocols.io]
- 19. Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
- 20. researchgate.net [researchgate.net]




